Cas no 630106-15-9 (Isoplagiochin C; 10,10',12-Trichloro, 1-Me ether)

• Product Name: Isoplagiochin C; 10,10',12-Trichloro, 1-Me ether
• CAS No: 630106-15-9
• MF: C₂₉H₂₁Cl₃O₄
• MW: 539.833645582199
• CID: 6699044
• Update Time: 2024-03-02

Isoplagiochin C; 10,10',12-Trichloro, 1-Me ether Chemical and Physical Properties

Names and Identifiers

• Isoplagiochin C; 10,10',12-Trichloro, 1-Me ether

• Inchi： 1S/C29H21Cl3O4/c1-36-25-11-5-16-3-8-18-20(14-23(30)29(35)27(18)32)19-9-7-17(26(31)28(19)34)6-2-15-4-10-24(33)21(12-15)22(25)13-16/h2,4-7,9-14,33-35H,3,8H2,1H3
• InChI Key： YHYFZZPAXLZZLU-UHFFFAOYSA-N
• SMILES： COC1C2=CC(CCC3C(C4C(O)=C(Cl)C(C=CC5=CC2=C(O)C=C5)=CC=4)=CC(Cl)=C(O)C=3Cl)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• XLogP3: 5.182

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols